Cas no 2287267-96-1 (2-Amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287267-96-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6485644
• PubChem ID: 137942731
• Update Time: 2025-10-24

2-Amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761184
• 2287267-96-1
• 2-Amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2-amino-2-[3-(4-methoxybutyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C12H21NO3/c1-16-5-3-2-4-11-6-12(7-11,8-11)9(13)10(14)15/h9H,2-8,13H2,1H3,(H,14,15)
• InChI Key： WWVVIDKTJBVTAO-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(CCCCOC)(C1)C2)N)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Comprehensive Overview of 2-Amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287267-96-1)

2-Amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287267-96-1) is a novel bicyclic compound with a unique structural framework, combining a bicyclo[1.1.1]pentane core with an amino acid moiety. This compound has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the 4-methoxybutyl side chain enhances its solubility and bioavailability, making it a promising candidate for further investigation.

Recent studies highlight the growing demand for small molecule modulators and bioactive scaffolds in medicinal chemistry. Researchers are particularly intrigued by the bicyclo[1.1.1]pentane motif, which serves as a rigid, three-dimensional spacer in drug design. This structural feature is often employed to improve metabolic stability and target binding affinity. The incorporation of an amino acid group further expands its utility in peptide mimetics and enzyme inhibition studies.

One of the key advantages of 2-Amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid is its versatility in synthetic applications. It can be used as a building block for the development of proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. The compound's ability to bridge different pharmacophores makes it valuable for designing next-generation therapeutics, particularly in oncology and neurodegenerative diseases.

From a commercial perspective, the demand for high-purity synthetic intermediates like this compound is rising, driven by advancements in high-throughput screening and fragment-based drug discovery. Its CAS No. 2287267-96-1 ensures precise identification in regulatory and procurement processes. Laboratories and pharmaceutical companies frequently search for reliable suppliers offering custom synthesis and bulk quantities of such specialized chemicals.

In the context of green chemistry and sustainable practices, the synthesis of 2-Amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been optimized to minimize waste and reduce hazardous byproducts. Researchers are exploring catalytic methods and flow chemistry techniques to enhance its production efficiency. These innovations align with the industry's shift toward environmentally friendly manufacturing processes.

For those interested in the structure-activity relationship (SAR) of this compound, computational modeling and molecular docking studies provide insights into its interactions with biological targets. The bicyclo[1.1.1]pentane core's steric properties are particularly noteworthy, as they influence ligand-receptor binding kinetics. Such analyses are critical for optimizing lead compounds in preclinical development.

In summary, 2-Amino-2-[3-(4-methoxybutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287267-96-1) represents a cutting-edge tool in modern drug discovery. Its unique architecture, combined with its functional versatility, positions it as a valuable asset for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of innovative medicines.